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Compound of Interest

Compound Name: CARPROPAMID
CAS No.: 115252-91-0

Cat. No.: B1141733

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6][7]1[8]
[9]

Carpropamid is a systemic fungicide belonging to the Melanin Biosynthesis Inhibitor -

Dehydratase (MBI-D) class.[1] Unlike direct fungitoxins that kill hyphae (e.g., triazoles),
carpropamid acts as an anti-penetrant. It specifically targets the mechanical ability of the rice
blast fungus (Magnaporthe oryzae) to breach the host cuticle.[2]

In an Integrated Pest Management (IPM) context, carpropamid is valued for its long residual
activity when applied to seedling boxes, reducing the need for multiple foliar sprays and
minimizing exposure to non-target beneficial organisms.

Key Chemical Properties
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Property

Value

Implication for IPM

CAS Number

104030-54-8

Standard identification.[3]

Target Enzyme

Scytalone Dehydratase

Specificity to pigmented fungi;
low toxicity to plants/insects.

Systemicity

Root-Systemic (Acropetal)

Ideal for nursery box
application; protects new

growth after transplant.

Water Solubility

Low (4 mg/L)

Low leaching potential; stays

in the root zone.

Log P

4.2 (Lipophilic)

High affinity for waxy plant
cuticles and fungal

membranes.

Mechanism of Action: The "Anti-Penetrant"

Paradigm

Carpropamid does not inhibit spore germination or mycelial growth on the leaf surface. Its

efficacy relies entirely on preventing the mechanical penetration of the host.

The Melanin Turgor Mechanism

e Appressorium Formation: Upon germination, M. oryzae forms a specialized dome-shaped

cell called an appressorium.

e Melanization: The inner cell wall of the appressorium must be reinforced with melanin to

become impermeable to solutes.

e Turgor Generation: This impermeability allows glycerol to accumulate inside, generating

immense turgor pressure (up to 8 MPa).

o Penetration: This pressure drives a penetration peg through the rice cuticle.

Carpropamid Inhibition: Carpropamid competitively inhibits scytalone dehydratase, an

enzyme that converts scytalone to 1,3,8-trihydroxynaphthalene (1,3,8-THN). This blockage
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halts melanin production.[4][5] The resulting appressoria are hyaline (transparent), cannot hold
turgor pressure, and fail to penetrate.

Visualization: Melanin Biosynthesis Pathway

The following diagram illustrates the specific block imposed by carpropamid and the
downstream failure of infection.[6][7]
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Caption: Carpropamid blocks Scytalone Dehydratase, preventing melanin polymerization and
appressorial turgor generation.[8]

Experimental Protocols
Protocol A: Nursery Box Application (Field Efficacy)

Purpose: To apply carpropamid prophylactically in a mass-production setting, ensuring
systemic protection for 40-70 days post-transplant.

Materials:
o Carpropamid Granules (typically 2-4% formulation).

o Standard rice seedling nursery boxes (30 x 60 cm).
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» Rice seedlings (Leaf stage 2.5 - 3.0, approx. 2-3 weeks old).
Methodology:

e Timing Calculation: Application must occur 0 to 3 days before transplanting. Applying too
early (e.g., 10 days prior) may result in leaching or metabolism of the active ingredient before
the plant is in the field.

o Dosage: Standard rate is 50 g of granules per box. (Verify specific product label; typically
equates to ~1 kg a.i./ha depending on transplant density).

o Application:
o Ensure seedling soil is moist but not saturated.

o Broadcast granules evenly over the seedling leaves/soil surface by hand or using a
granular shaker.

o Brush Down: Lightly brush the seedlings to ensure granules fall from the leaves onto the
soil surface. This prevents leaf burn and ensures root uptake.

o Watering: Lightly sprinkle water to settle the granules into the soil matrix. Do not flood the
boxes immediately to prevent runoff.

o Transplanting: Transplant seedlings into the paddy field within 72 hours.
Validation:
e Monitor leaf blast lesions (brown spots) 30 days post-transplant.

o Compare with untreated control plots.[7] Efficacy should be >90% inhibition of lesion
formation.

Protocol B: Resistance Monitoring (The "Scytalone
Rescue" Assay)

Purpose: To distinguish between wild-type sensitivity and MBI-D resistance in M. oryzae
isolates. This protocol uses 1,8-DHN (a melanin precursor downstream of the block) to

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.researchgate.net/publication/265023987_Carpropamid_A_rice_fungicide_with_two_modes_of_action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

"rescue” sensitive strains.
Principle:
e Sensitive Strain + Carpropamid: Hyaline appressoria (No melanin).

e Sensitive Strain + Carpropamid + 1,8-DHN: Black appressoria (Melanin restored via
bypass).

o Resistant Strain + Carpropamid: Black appressoria (Enzyme is insensitive to inhibitor).

Materials:

M. oryzae spore suspension (

spores/mL).

Carpropamid technical grade (dissolved in acetone/water).[9]

1,8-Dihydroxynaphthalene (1,8-DHN).[7]

Glass slides or onion epidermal strips (hydrophobic surface induces appressoria).
Step-by-Step Workflow:

o Preparation: Prepare three treatment solutions:

o T1 (Control): Water + 0.1% Acetone.

o T2 (Test): Carpropamid (10 ppm).

o T3 (Rescue): Carpropamid (10 ppm) + 1,8-DHN (1 mM).

 Incubation: Place 50 uL of spore suspension mixed with respective treatments onto glass
slides.

o Conditioning: Incubate in a humid chamber at 25°C for 24 hours in the dark.

» Microscopy: Observe 100 appressoria per replicate under a light microscope (400x).
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e Scoring: Count the percentage of melanized (black) vs. hyaline (transparent) appressoria.

Data Interpretation Table:

Wild-Type . .
Treatment . Resistant Mutant Interpretation

(Sensitive)
Control 100% Black 100% Black Baseline viability.
Carpropamid (10 ) ) )

) 0% Black (Hyaline) 100% Black Key Differentiator.
ppm
Confirms mechanism

Carpropamid + 1,8- is Scytalone

100% Black 100% Black o
DHN Dehydratase inhibition

(Rescue works).

Integrated Pest Management (IPM) Strategy

Carpropamid is a powerful tool, but its single-site mode of action makes it prone to resistance.
It must be used strategically.

Compatibility with Biological Control Agents (BCAS)

Carpropamid is generally compatible with rice IPM bio-agents due to its specificity to fungal
melanin pathways, which are absent in insects and bacteria.
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. Compatibility
Bio-Agent Target Pest . Notes
Rating

Granular application
Trichogramma spp. Stem Borers High avoids contact toxicity
to adult wasps.

B. bassiana also uses
melanin for virulence.
[1][7] Co-application

Beauveria bassiana Planthoppers Moderate may reduce BCA
efficacy. Separate
applications by 14
days.

_ . _ i _ No cross-resistance or
Bacillus subtilis Bacterial Blight High )
antagonism.

Low toxicity to
Spiders (Lycosa spp.) General Predators High arachnids compared
to organophosphates.

Resistance Management Workflow

Rule of Thumb: Never use carpropamid (or other MBI-Ds like diclocymet) if the nursery box
treatment was also an MBI-D. Rotate Mode of Action (MOA).
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Start: Rice Season Planning

Check History:
Was MBI-D used last season?

NO (Low Risk)

Use Alternative MOA:
Probenazole (Host Defense Inducer)
or Isoprothiolane

N

Field Monitoring (Tillering Stage)

Blast Outbreak Detected?

No Yes

Apply Carpropamid
(Nursery Box Treatment)

Rescue Spray Required

Select Rescue Fungicide:
MUST be different MOA
(e.g., Azoxystrobin or Kasugamycin)

Click to download full resolution via product page

Caption: IPM Decision Matrix for preventing MBI-D resistance accumulation.
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Safety & Handling (E-E-A-T)

While safer than many older chemistries, carpropamid requires specific precautions,
particularly regarding aquatic environments common in rice cultivation.

¢ Agquatic Toxicity: Carpropamid is moderately toxic to fish (
approx. 2-5 mg/L).

o Protocol: Do not drain paddy water into natural waterways for at least 7 days after
transplanting treated seedlings. Maintain static water to allow soil adsorption.

o User Safety:

o PPE: Long-sleeved shirt, chemical-resistant gloves (nitrile), and particulate mask (N95)
when handling granules to prevent dust inhalation.

o Re-entry Interval (REI): 12 hours (though typically not relevant for nursery box
applications).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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